Ethyl 3-(2-ethoxy-2-oxoethyl)imidazo[2,1-b]thiazole-6-carboxylate

• IUPAC Name: ethyl 3-(2-ethoxy-2-oxoethyl)imidazo[2,1-b][1,3]thiazole-6-carboxylate
• InChI: InChI=1S/C12H14N2O4S/c1-3-17-10(15)5-8-7-19-12-13-9(6-14(8)12)11(16)18-4-2/h6-7H,3-5H2,1-2H3
• InChI Key: ZXPTYPUZNDMMPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC2=NC(=CN12)C(=O)OCC
• Molecular Formula: C12H14N2O4S
• DSSTOX Substance ID: DTXSID901154548
• Molecular Weight: 282.32 g/mol
• CAS RN: 1956321-86-0

Description

Synthesis Analysis

Several synthetic methods have been reported for the preparation of this compound. Notably, a microwave-assisted green synthesis has been explored, which offers advantages in terms of efficiency and environmental impact. Additionally, a catalyst-free synthesis has been achieved, yielding a white solid with a melting point of 88–90°C.

Molecular Structure Analysis

The compound consists of an imidazo[2,1-b]thiazole core appended with an ethyl ester group. Key features include the imidazole ring, the thiazole ring, and the ethoxy-oxoethyl side chain. The IR spectrum reveals characteristic absorption bands for functional groups such as carbonyl (C=O) and amino (NH) groups.

Physical And Chemical Properties Analysis

• NMR Spectra : Notable peaks in the ¹H NMR spectrum include those corresponding to the ethoxy-oxoethyl group and aromatic protons. .

Scientific Research Applications

Antimicrobial and Antioxidant Properties

Research indicates that derivatives of Ethyl 3-(2-ethoxy-2-oxoethyl)imidazo[2,1-b]thiazole-6-carboxylate possess significant antimicrobial and antioxidant properties. For instance, ethyl 2-(2-(arylidene)hydrazinyl)thiazole-4-carboxylates, a series synthesized from thiosemicarbazones, displayed notable antimicrobial and antioxidant activities. Some compounds in this series demonstrated promising antioxidant potential, with significant free radical scavenging activity and total antioxidant capacity. In addition, molecular docking studies suggested potential antiviral applications, particularly against SARS-CoV-2 (COVID-19) (Haroon et al., 2021).

Anticancer Potential

Compounds incorporating the imidazo[2,1-b]thiazole moiety have been evaluated for their anti-proliferative effects on various cancer cell lines, including hepatic cancer cell lines. Molecular docking studies have also been employed to explore the interaction of these compounds with proteins associated with cancer, such as the Glypican-3 protein (GPC-3), revealing strong binding interactions and potential as drug candidates against hepatocellular carcinoma (Rashdan et al., 2020).

Enzyme Inhibition and Protein Binding Studies

Certain derivatives of this compound have shown the ability to inhibit enzymes like thioredoxin reductase (TrxR) in vitro. This property, along with their cytotoxic effects on various human cancer cell lines and preferential cytotoxicity towards neoplastic cells, suggests potential therapeutic applications in the treatment of cancer (Pellei et al., 2012).

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

The synthesis of imidazo[2,1-b]thiazole derivatives involves a sequence of steps, including amine-induced n-deprotection, oxidative aminocarbonylation of the triple bond (with csp h activation and formation of a 2-ynamide intermediate), dearomative cyclization (by intramolecular conjugate addition of thioazolic nitrogen to the 2-ynamide moiety) and aromatization by proton-shift isomerization .

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biological pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives have been found to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .